Cas no 53060-61-0 (9-(furan-3-yl)-3a,6a,9a,11b-tetramethyl-1,2,3,3a,4,5a,6,6a,8,9,9a,10,11,11a,11b,11c-hexadecahydrocyclopenta[7,8]phenanthro[10,1-bc]furan-1,3,6-triol)

9-(furan-3-yl)-3a,6a,9a,11b-tetramethyl-1,2,3,3a,4,5a,6,6a,8,9,9a,10,11,11a,11b,11c-hexadecahydrocyclopenta[7,8]phenanthro[10,1-bc]furan-1,3,6-triol structure

53060-61-0 structure

Product Name:9-(furan-3-yl)-3a,6a,9a,11b-tetramethyl-1,2,3,3a,4,5a,6,6a,8,9,9a,10,11,11a,11b,11c-hexadecahydrocyclopenta[7,8]phenanthro[10,1-bc]furan-1,3,6-triol

CAS No:53060-61-0

MF:C₂₆H₃₆O₅

MW:428.56104850769

CID:1580781

PubChem ID:185729

Update Time:2025-04-21

9-(furan-3-yl)-3a,6a,9a,11b-tetramethyl-1,2,3,3a,4,5a,6,6a,8,9,9a,10,11,11a,11b,11c-hexadecahydrocyclopenta[7,8]phenanthro[10,1-bc]furan-1,3,6-triol Chemical and Physical Properties

Names and Identifiers

- 9-(furan-3-yl)-3a,6a,9a,11b-tetramethyl-1,2,3,3a,4,5a,6,6a,8,9,9a,10,11,11a,11b,11c-hexadecahydrocyclopenta[7,8]phenanthro[10,1-bc]furan-1,3,6-triol
- (13S,17R)-21,23-Epoxy-4,5α,5',6β-tetrahydro-4β,8-dimethyl-24-norchol-5-eno[6,5,4-bc]furan-14,20,22-triene-1α,3α,7α-triol
- 53060-61-0
- SCHEMBL17515584
- Vilasinin
- DTXSID40967562
- Inchi： 1S/C26H36O5/c1-23-9-7-17-25(3,16(23)6-5-15(23)14-8-10-30-12-14)22(29)20-21-24(2,13-31-20)18(27)11-19(28)26(17,21)4/h6,8,10,12,15,17-22,27-29H,5,7,9,11,13H2,1-4H3
- InChI Key： ISOLELCWKGNNOX-UHFFFAOYSA-N
- SMILES： CC12C(O)CC(O)C3(C4C(C(C(C31)OC2)O)(C)C1C(C(C2=COC=C2)CC=1)(C)CC4)C

Computed Properties

Exact Mass: 428.25638
Monoisotopic Mass: 428.25627424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 1
Complexity: 812
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 11
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 83.1Å²

Experimental Properties

PSA: 83.06

9-(furan-3-yl)-3a,6a,9a,11b-tetramethyl-1,2,3,3a,4,5a,6,6a,8,9,9a,10,11,11a,11b,11c-hexadecahydrocyclopenta[7,8]phenanthro[10,1-bc]furan-1,3,6-triol Related Literature

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Related Categories

53060-61-0 (9-(furan-3-yl)-3a,6a,9a,11b-tetramethyl-1,2,3,3a,4,5a,6,6a,8,9,9a,10,11,11a,11b,11c-hexadecahydrocyclopenta[7,8]phenanthro[10,1-bc]furan-1,3,6-triol) Related Products

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